![molecular formula C11H14ClN3 B6277248 1,2-dimethyl-4-phenyl-1H-imidazol-5-amine hydrochloride CAS No. 2763779-02-6](/img/no-structure.png)
1,2-dimethyl-4-phenyl-1H-imidazol-5-amine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1,2-Dimethyl-4-phenyl-1H-imidazol-5-amine hydrochloride, or DMIPH, is an organic compound found in a variety of substances, including pharmaceuticals, agricultural products, and industrial chemicals. DMIPH is a widely studied compound due to its unique properties, which make it a useful tool in a variety of scientific research applications.
Scientific Research Applications
DMIPH has a wide range of applications in scientific research. It is used as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter involved in the transmission of nerve signals. DMIPH is also used to study the effects of certain drugs on the nervous system, as it can modulate the activity of various neurotransmitters. Additionally, DMIPH is used to study the effects of certain hormones on the body, as it can act as an agonist or antagonist of various hormones.
Mechanism of Action
DMIPH acts by binding to the active site of the enzyme acetylcholinesterase. This binding prevents the enzyme from breaking down acetylcholine, resulting in an increase in its levels in the body. This increase in acetylcholine levels leads to an increase in nerve signal transmission, which can have a variety of effects depending on the type of nerve signal being transmitted.
Biochemical and Physiological Effects
The biochemical and physiological effects of DMIPH vary depending on the type of nerve signal being transmitted. For example, DMIPH can act as an agonist of the neurotransmitter dopamine, resulting in increased activity in the brain's reward pathways and leading to feelings of pleasure. DMIPH can also act as an antagonist of the neurotransmitter serotonin, resulting in decreased activity in the brain's reward pathways and leading to feelings of depression. Additionally, DMIPH can act as an agonist or antagonist of various hormones, resulting in a variety of physiological effects.
Advantages and Limitations for Lab Experiments
The main advantage of using DMIPH in lab experiments is its ability to modulate the activity of various neurotransmitters and hormones. This makes it a useful tool for studying the effects of various drugs and hormones on the body. However, there are some limitations to using DMIPH in lab experiments. For example, its effects are short-lived and it can be toxic in high doses. Additionally, it is not always possible to predict the exact effects of DMIPH on the body, as its effects can vary depending on the type of nerve signal or hormone being studied.
Future Directions
There are a number of potential future directions for research involving DMIPH. For example, further research could be conducted to better understand the effects of DMIPH on various neurotransmitters and hormones. Additionally, further research could be conducted to identify new uses for DMIPH, such as in the treatment of various neurological disorders. Finally, further research could be conducted to identify more efficient and cost-effective synthesis methods for DMIPH.
Synthesis Methods
DMIPH is synthesized through a condensation reaction between 1,2-dimethyl-4-phenyl-1H-imidazol-5-amine and hydrochloric acid. This reaction is typically carried out in aqueous solution, where the hydrochloric acid acts as a catalyst. The reaction is exothermic and yields DMIPH as a white crystalline solid.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 1,2-dimethyl-4-phenyl-1H-imidazol-5-amine hydrochloride involves the reaction of 1,2-dimethylimidazole with benzaldehyde to form 1,2-dimethyl-4-phenylimidazole. This intermediate is then reacted with hydroxylamine hydrochloride to form 1,2-dimethyl-4-phenyl-1H-imidazol-5-amine, which is subsequently converted to the hydrochloride salt by reaction with hydrochloric acid.", "Starting Materials": [ "1,2-dimethylimidazole", "benzaldehyde", "hydroxylamine hydrochloride", "hydrochloric acid" ], "Reaction": [ "Step 1: React 1,2-dimethylimidazole with benzaldehyde in the presence of a suitable catalyst to form 1,2-dimethyl-4-phenylimidazole.", "Step 2: Dissolve 1,2-dimethyl-4-phenylimidazole in a suitable solvent and add hydroxylamine hydrochloride. Heat the mixture to reflux for several hours to form 1,2-dimethyl-4-phenyl-1H-imidazol-5-amine.", "Step 3: Add hydrochloric acid to the reaction mixture to form 1,2-dimethyl-4-phenyl-1H-imidazol-5-amine hydrochloride. Isolate the product by filtration or crystallization." ] } | |
CAS RN |
2763779-02-6 |
Molecular Formula |
C11H14ClN3 |
Molecular Weight |
223.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.